Cas no 256412-88-1 (N-(2-Fluorophenyl)-2-(4-hydroxyphenoxy)-N-methylpropanamide)

• Product Name: N-(2-Fluorophenyl)-2-(4-hydroxyphenoxy)-N-methylpropanamide
• CAS No: 256412-88-1
• MF: C₁₆H₁₆FNO₃
• MW: 289.30154800415
• CID: 2847411
• PubChem ID: 18183267
• Update Time: 2024-11-06

N-(2-Fluorophenyl)-2-(4-hydroxyphenoxy)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorophenyl)-2-(4-hydroxyphenoxy)-N-methylpropanamide
• Propanamide, N-(2-fluorophenyl)-2-(4-hydroxyphenoxy)-N-methyl-
• PRO111
• J3.628.121I
• N-(2-fluorophenyl)-2-(4-hydroxyphenoxy)-N-methylpropionamide
• N-(2-fluorophenyl)-N-methyl-2-(4-hydroxyphenoxy) propionamide
• N-(2-Fluorophenyl)-N-methyl-2-(4-hydroxyphenoxy)propanamide
• N-(2-Fluorophenyl)-N-methyl-2-(4-hydroxyphenoxy)propionamide
• DTXSID60592633
• FBUBSODDMFONTH-UHFFFAOYSA-N
• 256412-88-1
• SCHEMBL7051401

• Inchi： 1S/C16H16FNO3/c1-11(21-13-9-7-12(19)8-10-13)16(20)18(2)15-6-4-3-5-14(15)17/h3-11,19H,1-2H3
• InChI Key： FBUBSODDMFONTH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N(C)C(C(C)OC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 289.11142153 g/mol
• Monoisotopic Mass: 289.11142153 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8
• Molecular Weight: 289.30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides